Cas no 4721-24-8 (n-Hexylphosphonic acid)

n-Hexylphosphonic acid is an organophosphorus compound characterized by its hexyl chain and phosphonic acid functional group. It serves as a versatile intermediate in organic synthesis and metal coordination chemistry, particularly in the development of corrosion inhibitors, surfactants, and extraction agents. The compound's phosphonic acid moiety enables strong chelation with metal ions, making it useful in applications such as scale inhibition and surface modification. Its hydrophobic alkyl chain enhances solubility in organic matrices, facilitating its use in non-aqueous systems. n-Hexylphosphonic acid is valued for its stability, reactivity, and compatibility with various industrial processes, offering a balance between lipophilicity and functional group activity.
n-Hexylphosphonic acid structure
n-Hexylphosphonic acid structure
Product Name:n-Hexylphosphonic acid
CAS No:4721-24-8
MF:C6H15O3P
MW:166.155263185501
MDL:MFCD00013961
CID:93383
PubChem ID:354333085
Update Time:2025-06-08

n-Hexylphosphonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxyphosphonoacetic Acid
    • HPAA
    • Hydroxyphosphono-acetic acid
    • HPA
    • N-HEXYLPHOSPHONIC ACID
    • 2-Hydroxyphosphonocarboxylic Acid
    • 2-Hydroxy Phosphonic Acetic AcidStructure
    • Hexylphosphonic Acid
    • P-hexyl-Phosphonic acid
    • 1-Hexylphosphonic acid
    • hexanephosphonic acid
    • hexyl-phosphonic acid
    • Hexyl-phosphonsaeure
    • n-Hexylphosphonic acid,,min.
    • NSC 222656
    • Phosphonic acid, P-hexyl-
    • HexylphosphonicAcid
    • Hexylphosphonic acid, 95%
    • STK372994
    • SBB057477
    • NSC222656
    • FCH919454
    • ST50877393
    • Alkyl Phosphonic Acid C6
    • FT-0635409
    • SCHEMBL121170
    • AKOS005259353
    • DTXSID50963772
    • MFCD00013961
    • H1551
    • SY048258
    • T72503
    • N-HEXYLPHOSPHONICACID
    • NSC-222656
    • 4721-24-8
    • CS-0313519
    • F0001-1262
    • AS-57736
    • DB-051435
    • n-Hexylphosphonic acid
    • MDL： MFCD00013961
    • Inchi： 1S/C6H15O3P/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3,(H2,7,8,9)
    • InChI Key： GJWAEWLHSDGBGG-UHFFFAOYSA-N
    • SMILES： P(CCCCCC)(=O)(O)O

Computed Properties

  • Exact Mass: 166.07600
  • Monoisotopic Mass: 166.07588133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.132±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 107.0 to 111.0 deg-C
  • Solubility: Slightly soluble (7.1 g/l) (25 º C),
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 67.34000
  • LogP: 1.74440
  • Solubility: Not available

n-Hexylphosphonic acid Security Information

n-Hexylphosphonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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n-Hexylphosphonic acid
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ¥497.48 2023-11-24

n-Hexylphosphonic acid Production Method

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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:4721-24-8)
Order Number:SFD1768
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4721-24-8)n-Hexylphosphonic acid
Order Number:LE9675
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:4721-24-8)
SFD1768
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4721-24-8)n-Hexylphosphonic acid
LE9675
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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